![molecular formula C15H19NO3 B2980704 2-[Cyclohexyl(methyl)carbamoyl]benzoic acid CAS No. 735342-69-5](/img/structure/B2980704.png)
2-[Cyclohexyl(methyl)carbamoyl]benzoic acid
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Overview
Description
“2-[Cyclohexyl(methyl)carbamoyl]benzoic acid” is an organic compound with the molecular formula C15H19NO3 . It consists of a cyclohexyl group and a methyl group attached to a carbamoyl group, which is further attached to a benzoic acid group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 15 carbon atoms, 19 hydrogen atoms, and 3 oxygen atoms . The average mass of the molecule is 261.316 Da, and the monoisotopic mass is 261.136505 Da .Scientific Research Applications
Chemical Synthesis and Organic Chemistry
- The carbamoyl benzoic acids, including structures similar to 2-[Cyclohexyl(methyl)carbamoyl]benzoic acid, are utilized in the synthesis of β-and γ-lactams via ring closures of unsaturated carbamoyl radicals. This process involves the production of delocalised radicals and subsequent cyclisations to yield various organic compounds (Bella, Jackson, & Walton, 2004).
Environmental and Wastewater Treatment
- Carbamoyl benzoic acids have innovative applications in the coagulation-flocculation processes for wastewater treatment. These compounds show potential in binding hazardous heavy metals like Pb2+, Cu2+, and Hg2+, which are often present in metal plating wastewater. Their effectiveness in heavy metal separation is influenced by specific physicochemical conditions (Martinez-Quiroz et al., 2017).
Biological and Pharmaceutical Research
- Carboxamide derivatives of amino acids, which include structures similar to this compound, are studied for their interactions with proteins like Bovine Serum Albumin (BSA). These interactions, important in drug design and pharmacology, are investigated using techniques like ultrasonic interferometry (Thakare et al., 2018).
Catalysis and Material Science
- In the field of catalysis, carbamoyl benzoic acids are used in synthesizing esters from benzoic acids and other aromatic carboxylic acids. This involves the use of biocatalysts and could have implications in material science and green chemistry (Giunta, Sechi, & Solinas, 2015).
Hydrogenation Processes
- Benzoic acid derivatives are also significant in the hydrogenation process to produce cyclohexanecarboxylic acid, a reaction of industrial and academic significance. The process involves overcoming challenges like the electron-deficient nature of the aromatic ring and catalyst poisoning (Guo et al., 2021).
Kinetic Studies in Polymer Science
- Kinetic modeling studies of cycloaliphatic epoxides with carboxyl functionalized polymers, including benzoic acid derivatives, are conducted to understand reaction mechanisms. This research is relevant in the field of polymer science and materials engineering (Soucek et al., 1998).
Mechanism of Action
Target of Action
It is often the case that such compounds interact with specific proteins or enzymes within the body, altering their function and leading to changes at the cellular level .
Mode of Action
It is likely that the compound interacts with its targets in a specific manner, possibly through binding to active sites or altering the conformation of target molecules, thereby affecting their function .
Biochemical Pathways
Given the compound’s structure and potential targets, it may be involved in various biochemical reactions, potentially influencing metabolic processes, signal transduction pathways, or other cellular functions .
Result of Action
The compound’s interaction with its targets would likely lead to changes at the molecular and cellular levels, potentially affecting cell function, signaling pathways, or metabolic processes .
Properties
IUPAC Name |
2-[cyclohexyl(methyl)carbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-16(11-7-3-2-4-8-11)14(17)12-9-5-6-10-13(12)15(18)19/h5-6,9-11H,2-4,7-8H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWCGBSLMTUMNKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)C2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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